Cas no 3006-93-7 (1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione))

• Product Name: 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
• CAS No: 3006-93-7
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• MDL: MFCD00022569
• CID: 43687
• PubChem ID: 87575090
• Update Time: 2026-05-14

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1,3-Phenylene)bis(1H-pyrrole-2,5-dione)
• n,n-(1,3-phenylene)dimaleimide
• n,n-1,3-phenylene bismaleimide
• 1,3-dimaleimidobenzene~n,n-(1,3-phenylene)bismaleimide
• n,n'-1,3-phenylene bismaleimide
• 1,1'-(1,3-phenylene)bis-1h-pyrrole-5-dione
• 1,1'-(m-phenylene)bis-1h-pyrrole-2,5-dione
• 1,1'-(phenylene)bis-1h-pyrrole-5-dione
• 1,3-bismaleimidobenzene
• 1,3-dimaleimidobenzene
• 5-dione,1,1'-(1,3-phenylene)bis-1h-pyrrole-2
• hva2
• hva-2curingagent
• N,N'-1,3-Phenylenedimaleimide
• N,N'-(1,3-Phenylene)dimaleimide
• 1,1'-m-Phenylen-bis-pyrrol-2,5-dion
• 1,1'-m-phenylene-bis-pyrrole-2,5-dione
• m-Dimaleimidobenzene
• m-phdm
• N,N'-1,3-Bismaleimidobenzene
• N,N'-meta-phenylene-bis-maleimide
• N,N'-m-phenylenedimaleimide
• VANAX MBM
• N,N'-1,3-Phenylenebismaleimide
• m-Phenylenedimaleimide
• m-Phenylenebismaleimide
• HVA 2
• 1,3-Phenylenebismaleimide
• N,N'-m-Phenylenemaleimide
• HVA-2 curing agent
• 1H-Pyrrole-2,5-dione, 1,1'-(1,3-phenylene)bis-
• N,N'-(m-Phenylene)bismaleimide
• N,N'-(m-Phenylenedimaleimide)
• 1,1'-(1,3-Phenylene)bis-1H-pyrrole-2,5-dione
• 1,1'-(1,3-Phenylene)bi
• N,N'-4,4'-DIPHENYLMETHYLENE-BISMALEIMIDE
• 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)

• MDL： MFCD00022569
• Inchi： 1S/C14H8N2O4/c17-11-4-5-12(18)15(11)9-2-1-3-10(8-9)16-13(19)6-7-14(16)20/h1-8H
• InChI Key： IPJGAEWUPXWFPL-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C(N1C1C([H])=C([H])C([H])=C(C=1[H])N1C(C([H])=C([H])C1=O)=O)=O

Computed Properties

• Exact Mass: 268.04800
• Monoisotopic Mass: 268.048407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 74.8

Experimental Properties

• Color/Form: Not available
• Density: 1.3140 (rough estimate)
• Melting Point: 200.0 to 204.0 deg-C
• Boiling Point: 411.39°C (rough estimate)
• Flash Point: 250.7 °C
• Refractive Index: 1.5910 (estimate)
• Water Partition Coefficient: Negligible dissolution
• PSA: 74.76000
• LogP: 0.67540
• Solubility: Slightly soluble in water

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H330
• Warning Statement： P260-P264-P270-P271-P284-P301+P312+P330-P304+P340+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R22;R26;R36/37/38
• Safety Instruction： S27-S28-S36/37/39-S45-S38-S28A
• RTECS：ON6125000
• Hazardous Material Identification：
• Safety Term：S28A;S36/37/39;S38;S45
• HazardClass：6.1
• PackingGroup：II
• Risk Phrases：R22; R26; R36/37/38
• Storage Condition：Toxic room

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines
• Material Chemicals High Polymer Materials

Additional information on 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)

Comprehensive Overview of 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) (CAS No. 3006-93-7): Properties, Applications, and Industry Insights

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione), identified by its CAS No. 3006-93-7, is a specialized organic compound gaining traction in advanced material science and pharmaceutical research. This bis-pyrrole dione derivative features a benzene core linked to two maleimide-like structures, making it a versatile building block for polymers, coatings, and bioactive molecules. Its unique conjugated system and thermal stability align with modern demands for sustainable, high-performance materials.

Recent interest in 3006-93-7 stems from its role in photovoltaic materials and organic electronics, addressing global searches for "green energy solutions." Researchers highlight its potential in non-fullerene acceptors (NFAs) for solar cells, a trending topic in renewable energy forums. The compound’s electron-deficient pyrrole rings facilitate charge transport, a property frequently queried in AI-driven material discovery platforms.

In pharmaceutical contexts, 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) serves as a scaffold for kinase inhibitors, correlating with rising searches for "targeted cancer therapies." Its Michael acceptor moieties enable covalent binding to proteins, a mechanism explored in proteolysis-targeting chimeras (PROTACs)—a hot topic in drug discovery communities. Analytical techniques like HPLC purity analysis and NMR characterization are commonly associated with this compound in scholarly databases.

The synthesis of CAS 3006-93-7 typically involves condensation reactions between benzene-1,3-diamine and maleic anhydride, a process optimized for high-yield production. Industrial users often search for "scalable synthesis methods" and "cost-effective precursors," reflecting the compound’s growing commercial relevance. Its solubility in polar aprotic solvents (e.g., DMF, DMSO) is frequently documented, aiding formulation in coating applications.

Environmental and regulatory perspectives on 3006-93-7 emphasize its compliance with REACH and OECD guidelines, addressing queries about "sustainable chemistry." Unlike hazardous analogs, this compound exhibits low eco-toxicity, aligning with green chemistry principles—a key concern in corporate ESG reports. Storage recommendations (ambient, dry conditions) and material compatibility data are curated in technical datasheets.

Emerging applications include self-healing polymers, where the compound’s dynamic covalent chemistry enables reversible crosslinking—a niche explored in smart material research. Patent analyses reveal its use in flexible displays and wearable sensors, intersecting with IoT market trends. Computational studies (DFT calculations) predict its electronic bandgap, catering to computational chemistry enthusiasts.

For quality assurance, 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) undergoes rigorous spectroscopic validation (FTIR, MS) and chromatographic profiling. Suppliers highlight batch-to-batch consistency, responding to buyer concerns about "material reproducibility." The compound’s melting point (260–265°C) and thermal degradation profile are critical for high-temperature processing industries.

Academic collaborations focus on structure-activity relationships (SAR) to expand its utility in medicinal chemistry. Open-access repositories feature its crystallographic data, supporting molecular modeling initiatives. As industries prioritize multifunctional additives, this compound’s dual reactivity and stability position it as a candidate for next-generation formulations.